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Compound of Interest

Compound Name: MRS1845

Cat. No.: B1662596

For researchers and drug development professionals utilizing MRS1845, a selective store-
operated calcium (SOC) channel inhibitor, achieving optimal experimental outcomes hinges on
proper handling and preparation of the compound.[1][2] This technical support center provides
troubleshooting guides and frequently asked questions (FAQs) to address common challenges
related to the solubility and stability of MRS1845, ensuring reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving MRS1845?
Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

MRS1845.[1][2] It is crucial to use newly opened, high-purity DMSO, as it is hygroscopic and
absorbed water can significantly impact the solubility of the compound.[1]

Q2: How should | prepare a stock solution of MRS1845?

A2: To prepare a stock solution, dissolve MRS1845 in DMSO. For example, to create a 50.0
mg/mL stock solution, you would add the appropriate amount of MRS1845 to the required
volume of DMSO.[1] If you encounter precipitation or phase separation during preparation,
gentle heating and/or sonication can be used to aid dissolution.[1]

Q3: What are the recommended storage conditions for MRS1845 stock solutions?
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A3: For long-term storage, it is recommended to store MRS1845 stock solutions at -80°C,
which should be used within 6 months. For short-term storage, -20°C is suitable for up to 1
month.[1] As a powder, MRS1845 can be stored at -20°C for 3 years or at 4°C for 2 years.[2]

Q4: | am observing precipitation when preparing my working solution for an in vivo experiment.
What should | do?

A4: It is recommended to prepare working solutions for in vivo experiments freshly on the same
day of use.[1] If precipitation occurs, you can try different solvent systems. Here are a few
protocols that yield a clear solution of at least 5 mg/mL.:

« 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]
« 10% DMSO and 90% (20% SBE-B-CD in Saline).[1]
« 10% DMSO and 90% Corn Oil.[1]

When using these protocols, add each solvent one by one and ensure the solution is mixed
evenly.[1] For continuous dosing periods exceeding half a month, the corn oil-based protocol
should be chosen carefully.[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty dissolving MRS1845

powder

- Use of old or hydrated
DMSO.- Insufficient mixing.

- Use fresh, high-purity DMSO.
[1]- Gently heat and/or
sonicate the solution to aid

dissolution.[1]

Precipitation in stock solution

during storage

- Improper storage
temperature.- Exceeded

storage duration.

- Store stock solutions at -80°C
for up to 6 months or -20°C for

up to 1 month.[1]

Cloudiness or precipitation in

working solution

- Low solubility in the chosen
aqueous buffer.- Preparation of
the working solution in

advance.

- Prepare working solutions
fresh on the day of the
experiment.[1]- Consider using
a different solvent system for in
vivo experiments, such as
those containing PEG300,
Tween-80, SBE-B-CD, or corn
oil.[1]

Inconsistent experimental

results

- Degradation of MRS1845
due to improper storage.-
Inaccurate concentration due

to solubility issues.

- Ensure proper storage of
stock solutions.[1]- Confirm
complete dissolution of
MRS1845 when preparing
solutions.

Quantitative Data Summary

Solubility Data
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Solvent

Concentration

DMSO

> 83.33 mg/mL (209.16 mM)[1]

DMSO (with ultrasonic)

125 mg/mL[2]

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline

> 5 mg/mL (12.55 mM)[1]

10% DMSO, 90% (20% SBE-B-CD in Saline)

=5 mg/mL (12.55 mM)[1]

10% DMSO, 90% Corn Oill

> 5 mg/mL (12.55 mM)[1]

Stability of Stock Solutions

Storage Temperature

Duration

-80°C

6 months[1]

-20°C

1 month[1]

Experimental Protocols & Visualizations
General Protocol for In Vitro Cell-Based Assays

This protocol provides a general workflow for utilizing MRS1845 in a typical in vitro experiment

to assess its effect on store-operated calcium entry (SOCE).
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Caption: General experimental workflow for in vitro studies with MRS1845.

Signaling Pathway of MRS1845 Action

MRS1845 is a selective inhibitor of store-operated calcium (SOC) channels, with a primary
target being ORAIL, a key component of the CRAC (Calcium Release-Activated Ca2+)
channel.[1][2] The following diagram illustrates the canonical SOCE pathway and the inhibitory
action of MRS1845.
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Caption: Inhibition of the SOCE pathway by MRS1845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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